Cas no 2171605-97-1 (8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane)
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
- 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
- 2171605-97-1
- EN300-1643976
-
- Inchi: 1S/C14H22N2OS/c1-13(2)4-3-5-14(10-13)11(15-6-8-17-14)12-16-7-9-18-12/h7,9,11,15H,3-6,8,10H2,1-2H3
- InChI Key: QAEDUFIJYWTGHJ-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1C2(CCCC(C)(C)C2)OCCN1
Computed Properties
- Exact Mass: 266.14528450g/mol
- Monoisotopic Mass: 266.14528450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.4Ų
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643976-50mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-100mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 100mg |
$817.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-250mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 250mg |
$855.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-500mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 500mg |
$891.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-1000mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 1000mg |
$928.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-2500mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 2500mg |
$1819.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-5000mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 5000mg |
$2692.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-10000mg |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 10000mg |
$3992.0 | 2023-09-22 | ||
| Enamine | EN300-1643976-0.05g |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 0.05g |
$780.0 | 2023-05-26 | ||
| Enamine | EN300-1643976-0.1g |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171605-97-1 | 0.1g |
$817.0 | 2023-05-26 |
8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
Introduction to Compound with CAS No. 2171605-97-1 and Product Name: 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
The compound with the CAS number 2171605-97-1 and the product name 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic structure, featuring a unique combination of heterocyclic rings and functional groups, has garnered significant attention due to its potential applications in drug discovery and molecular recognition.
At the core of this compound's structure lies a spirocyclic framework, which is a key feature in medicinal chemistry due to its rigid conformation and ability to mimic natural product scaffolds. The presence of both 8,8-dimethyl substituents and an 1-oxa-4-azaspiro5.5undecane core suggests a high degree of molecular complexity, which can be leveraged for designing molecules with specific biological activities. The 1,3-thiazole moiety is another critical component, known for its wide range of biological properties and its role as a pharmacophore in numerous therapeutic agents.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The spirocyclic structure of 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane has been computationally analyzed to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation.
In the context of drug discovery, the thiazole ring is particularly interesting due to its versatility in forming hydrogen bonds and participating in hydrophobic interactions. This makes it an ideal scaffold for designing molecules that can interact with biological targets in a specific manner. The 8,8-dimethyl groups contribute to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.
The spirocyclic nature of the compound imparts rigidity to the molecular framework, which can be beneficial in maintaining optimal binding orientation with biological targets. This rigidity is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the presence of both oxygen and nitrogen heteroatoms in the 1-oxa-4-azaspiro5.5undecane core provides multiple sites for interaction with biological targets, further enhancing its potential as a pharmacophore.
Current research in chemical biology has highlighted the importance of spirocyclic compounds in drug discovery due to their unique structural features and biological activities.Spirocyclic compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.Spirocyclic structures are particularly attractive in drug design because they can mimic natural product scaffolds while offering improved pharmacokinetic properties such as enhanced solubility and bioavailability.The rigid conformation of spirocyclic compounds also helps to stabilize the binding interactions with biological targets.
The thiazole moiety is known for its broad spectrum of biological activities and has been extensively studied as a pharmacophore in various therapeutic agents. Thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, antifungal, antiviral, and anticancer activities. The presence of the thiazole ring in 8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane suggests that it may possess similar biological properties or even novel ones due to the unique structural context provided by the spirocyclic framework.
Experimental studies have begun to explore the potential applications of this compound in various fields. Initial assays have shown promising results in inhibiting certain enzymatic activities relevant to inflammatory diseases. The compound's ability to interact with specific enzymes suggests that it may serve as a lead compound for developing novel therapeutics targeting these pathways.
The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. Advanced synthetic methodologies have been employed to construct the spirocyclic core while introducing the necessary functional groups at strategic positions. Techniques such as transition-metal-catalyzed reactions and stereoselective synthesis have been crucial in achieving the desired molecular architecture.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its potency and selectivity. Computational modeling will continue to play a vital role in guiding synthetic efforts and predicting biological activity. Additionally, experimental validation through various biochemical assays will provide deeper insights into its mechanism of action.
In conclusion,8,8-dimethyl-5-(1,3-thiazol-2-y)l - 1 - oxa - 4 - azaspiro 5 . 5 undecane (CAS No . 2171605 - 97 - 1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities . The combination of computational studies , synthetic chemistry , and biochemical assays will continue to drive innovation in this field , leading to novel therapeutic agents that address unmet medical needs .
2171605-97-1 (8,8-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)